Cas no 84540-27-2 (Propanenitrile,3-[[(5-amino-1,3,3-trimethylcyclohexyl)methyl]amino]-)

Propanenitrile,3-[[(5-amino-1,3,3-trimethylcyclohexyl)methyl]amino]- structure
84540-27-2 structure
Product Name:Propanenitrile,3-[[(5-amino-1,3,3-trimethylcyclohexyl)methyl]amino]-
CAS No:84540-27-2
MF:C13H25N3
MW:223.357702970505
CID:726383
PubChem ID:3019933
Update Time:2025-04-19

Propanenitrile,3-[[(5-amino-1,3,3-trimethylcyclohexyl)methyl]amino]- Chemical and Physical Properties

Names and Identifiers

    • Propanenitrile,3-[[(5-amino-1,3,3-trimethylcyclohexyl)methyl]amino]-
    • 3-[[(5-amino-1,3,3-trimethylcyclohexyl)methyl]amino]propiononitrile
    • 3-{[(5-AMINO-1,3,3-TRIMETHYLCYCLOHEXYL)METHYL]AMINO}PROPANENITRILE
    • 3-(((5-Amino-1,3,3-trimethylcyclohexyl)methyl)amino)propiononitrile
    • EINECS 283-119-2
    • 84540-27-2
    • SCHEMBL891813
    • NS00060757
    • 93941-63-0
    • EINECS 300-512-7
    • 5-Amino-1,3,3-trimethylcyclohexanemethylamine, N-(2-cyanoethyl) derivative
    • DTXSID30916983
    • Inchi: 1S/C13H25N3/c1-12(2)7-11(15)8-13(3,9-12)10-16-6-4-5-14/h11,16H,4,6-10,15H2,1-3H3
    • InChI Key: DLHUIIYBGMZVLE-UHFFFAOYSA-N
    • SMILES: NC1CC(C)(C)CC(C)(CNCCC#N)C1

Computed Properties

  • Exact Mass: 223.204848
  • Monoisotopic Mass: 223.204848
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.8
  • XLogP3: 1.3

Experimental Properties

  • Density: 0.916
  • Boiling Point: 339.9°C at 760 mmHg
  • Flash Point: 159.4°C
  • Refractive Index: 1.464
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